molecular formula C12H17N3O2 B6494410 1-(3-methylpiperidin-1-yl)-2-(pyrimidin-2-yloxy)ethan-1-one CAS No. 1334368-86-3

1-(3-methylpiperidin-1-yl)-2-(pyrimidin-2-yloxy)ethan-1-one

Cat. No. B6494410
CAS RN: 1334368-86-3
M. Wt: 235.28 g/mol
InChI Key: CAJOSAKLFPRAOQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(3-Methylpiperidin-1-yl)-2-(pyrimidin-2-yloxy)ethan-1-one, also known as 1-Methyl-3-piperidin-2-yl-2-pyrimidin-2-yloxyethane, is a heterocyclic compound that has attracted considerable interest in recent years due to its potential applications in medicinal chemistry, biochemistry, and materials science. This compound has a unique structure consisting of three rings, two pyrimidines and one piperidine, that are connected by an oxygen atom. The structure of 1-Methyl-3-piperidin-2-yl-2-pyrimidin-2-yloxyethane is highly versatile, allowing it to be used in a variety of different applications.

Scientific Research Applications

1-(3-methylpiperidin-1-yl)-2-(pyrimidin-2-yloxy)ethan-1-oneiperidin-2-yl-2-pyrimidin-2-yloxyethane has been studied extensively in various scientific research applications. This compound has been found to possess anti-inflammatory, anti-oxidative, and anti-cancer activity. Additionally, it has been used to study the effects of oxidative stress on cells and to investigate the role of oxidative stress in the development of diseases. It has also been used in the study of the mechanism of action of drugs, as well as in the development of new drugs. In addition, this compound has been studied for its potential use in the treatment of neurological disorders, such as Parkinson’s disease, Alzheimer’s disease, and Huntington’s disease.

Mechanism of Action

The mechanism of action of 1-(3-methylpiperidin-1-yl)-2-(pyrimidin-2-yloxy)ethan-1-oneiperidin-2-yl-2-pyrimidin-2-yloxyethane is not yet fully understood. However, it is believed to act through a variety of pathways. For example, this compound has been found to inhibit the production of pro-inflammatory cytokines and to reduce the activity of enzymes involved in the production of reactive oxygen species. Additionally, it has been found to inhibit the activity of enzymes involved in the production of nitric oxide, which is an important mediator of inflammation.
Biochemical and Physiological Effects
1-(3-methylpiperidin-1-yl)-2-(pyrimidin-2-yloxy)ethan-1-oneiperidin-2-yl-2-pyrimidin-2-yloxyethane has been found to possess a variety of biochemical and physiological effects. For example, this compound has been found to reduce inflammation, oxidative stress, and the production of pro-inflammatory cytokines. Additionally, it has been found to reduce the activity of enzymes involved in the production of nitric oxide, which is an important mediator of inflammation. Furthermore, this compound has been found to possess anti-cancer activity and to be effective in the treatment of neurological disorders, such as Parkinson’s disease, Alzheimer’s disease, and Huntington’s disease.

Advantages and Limitations for Lab Experiments

The advantages of using 1-(3-methylpiperidin-1-yl)-2-(pyrimidin-2-yloxy)ethan-1-oneiperidin-2-yl-2-pyrimidin-2-yloxyethane in laboratory experiments are numerous. Firstly, this compound is highly versatile and can be used in a variety of different applications. Additionally, this compound is relatively inexpensive and easy to obtain. Furthermore, it is non-toxic and has been found to possess a variety of beneficial biochemical and physiological effects.
The major limitation of using 1-(3-methylpiperidin-1-yl)-2-(pyrimidin-2-yloxy)ethan-1-oneiperidin-2-yl-2-pyrimidin-2-yloxyethane in laboratory experiments is that the mechanism of action of this compound is not yet fully understood. Additionally, this compound has not been extensively studied in humans, and therefore its safety and efficacy in humans is not yet known.

Future Directions

The potential applications of 1-(3-methylpiperidin-1-yl)-2-(pyrimidin-2-yloxy)ethan-1-oneiperidin-2-yl-2-pyrimidin-2-yloxyethane are numerous, and there are many exciting future directions for research. For example, further research is needed to better understand the mechanism of action of this compound and to determine its safety and efficacy in humans. Additionally, further research is needed to investigate the potential applications of this compound in the treatment of neurological disorders, such as Parkinson’s disease, Alzheimer’s disease, and Huntington’s disease. Furthermore, this compound may have potential applications in the development of new drugs and in the study of the effects of oxidative stress on cells. Finally, further research is needed to investigate the potential applications of this compound in the fields of medicinal chemistry, biochemistry, and materials science.

Synthesis Methods

1-(3-methylpiperidin-1-yl)-2-(pyrimidin-2-yloxy)ethan-1-oneiperidin-2-yl-2-pyrimidin-2-yloxyethane can be synthesized in a laboratory setting using a variety of different methods. One common method involves the reaction of 3-methylpiperidine with 2-pyrimidin-2-yloxyethan-1-one. This reaction occurs in the presence of a base, such as sodium hydroxide, to form 1-(3-methylpiperidin-1-yl)-2-(pyrimidin-2-yloxy)ethan-1-oneiperidin-2-yl-2-pyrimidin-2-yloxyethane. Other methods of synthesis involve the use of different reagents, such as bromoacetaldehyde, ethyl acetoacetate, and ethyl bromoacetate.

properties

IUPAC Name

1-(3-methylpiperidin-1-yl)-2-pyrimidin-2-yloxyethanone
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H17N3O2/c1-10-4-2-7-15(8-10)11(16)9-17-12-13-5-3-6-14-12/h3,5-6,10H,2,4,7-9H2,1H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CAJOSAKLFPRAOQ-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1CCCN(C1)C(=O)COC2=NC=CC=N2
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H17N3O2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

235.28 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-(3-Methylpiperidin-1-yl)-2-(pyrimidin-2-yloxy)ethanone

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.